2-Bromocyclopent-2-en-1-amine;hydrochloride

• IUPAC Name: 2-bromocyclopent-2-en-1-amine;hydrochloride
• InChI: InChI=1S/C5H8BrN.ClH/c6-4-2-1-3-5(4)7;/h2,5H,1,3,7H2;1H
• InChI Key: XFGULKWUHXGAIG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(=C1)Br)N.Cl
• Molecular Formula: C5H9BrClN
• Molecular Weight: 198.49 g/mol

Description

“2-Bromocyclopent-2-en-1-amine;hydrochloride” is a chemical compound with the CAS Number: 2243506-92-3. It has a molecular weight of 198.49 and is typically stored at 4 degrees Celsius. The compound is usually in the form of a powder.

Synthesis Analysis

The synthesis of amines like “2-Bromocyclopent-2-en-1-amine;hydrochloride” can be achieved through several methods. One common method is the reduction of nitriles or amides and nitro compounds. Another method involves S N 2 reactions of alkyl halides with ammonia or other amines. A third method involves the nucleophilic attack by an azide ion on an alkyl halide, followed by reduction of the azide so formed.

Molecular Structure Analysis

The Inchi Code for “2-Bromocyclopent-2-en-1-amine;hydrochloride” is 1S/C5H8BrN.ClH/c6-4-2-1-3-5 (4)7;/h2,5H,1,3,7H2;1H. This code provides a standard way to encode the compound’s molecular structure and is used in various chemical databases.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-Bromocyclopent-2-en-1-amine;hydrochloride” include its molecular weight (198.49), its physical form (powder), and its storage temperature (4 degrees Celsius). Unfortunately, more specific properties such as melting point, boiling point, and solubility were not found in the search results.

Scientific Research Applications

Antiviral Activities

One study delved into the synthesis of various polycycloalkane derivatives, including brominated compounds similar to "2-Bromocyclopent-2-en-1-amine;hydrochloride". These compounds showed promising antiviral activities against Newcastle disease virus in vitro, suggesting their potential in developing antiviral agents (Inamoto et al., 1979).

Synthetic Methodology

Another area of application is in the field of synthetic chemistry, where such brominated amines are utilized as intermediates in the synthesis of complex molecules. For example, the synthesis and identification of psychoactive compounds have been reported, demonstrating the compound's role in creating novel chemical entities (Power et al., 2015). Additionally, bromoaminocyclization processes have been developed for the enantioselective synthesis of piperidines, showcasing the utility of brominated amines in asymmetric synthesis (Zhou et al., 2013).

Safety and Hazards

“2-Bromocyclopent-2-en-1-amine;hydrochloride” is associated with several hazard statements including H302, H315, H319, and H335. These codes indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation. Precautionary measures should be taken when handling this compound.